Cas no 62563-01-3 (Dimethyl (3z,5e,7e)-1-formyl-2h-azocine-6,7-dicarboxylate)

• Product Name: Dimethyl (3z,5e,7e)-1-formyl-2h-azocine-6,7-dicarboxylate
• CAS No: 62563-01-3
• MF: C₁₂H₁₃NO₅
• MW: 251.235323667526
• CID: 956865
• PubChem ID: 5358726
• Update Time: 2025-04-19

Dimethyl (3z,5e,7e)-1-formyl-2h-azocine-6,7-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• Dimethyl (3z,5e,7e)-1-formyl-2h-azocine-6,7-dicarboxylate
• NSC-275376
• NSC275376
• DTXSID00418464
• 62563-01-3

• Inchi： 1S/C12H13NO5/c1-17-11(15)9-5-3-4-6-13(8-14)7-10(9)12(16)18-2/h3-5,7-8H,6H2,1-2H3/b4-3-,9-5+,10-7+
• InChI Key： QLXKIURYNOXSOB-JGCSDHONSA-N
• SMILES： O(C)C(C1=CN(C=O)CC=CC=C1C(=O)OC)=O |c:9,11,t:3|

Computed Properties

• Exact Mass: 251.07939
• Monoisotopic Mass: 251.079373
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 447
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.9
• XLogP3: 0.5

Experimental Properties

• Density: 1.317
• Boiling Point: 397°C at 760 mmHg
• Flash Point: 193.9°C
• Refractive Index: 1.576
• PSA: 72.91
• LogP: 0.74470